Cas no 1261948-61-1 (3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid)

3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid is a fluorinated aromatic compound featuring both amino and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical development. The presence of the fluorine substituent enhances its reactivity and potential for selective modifications, while the methyl group contributes to steric and electronic tuning. This compound is particularly valuable in the synthesis of bioactive molecules, such as drug candidates or agrochemicals, due to its ability to act as a building block for complex structures. Its well-defined chemical properties and stability under standard conditions ensure reliable performance in coupling reactions and other transformations.
3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid structure
1261948-61-1 structure
Product Name:3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid
CAS No:1261948-61-1
MF:C14H12FNO2
MW:245.248987197876
MDL:MFCD18319570
CID:2765399
PubChem ID:53225488
Update Time:2025-06-27

3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18319570
    • 3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid, 95%
    • 5-Amino-2'-fluoro-5'-methyl[1,1'-biphenyl]-3-carboxylic acid
    • 5-Amino-2'-fluoro-5'-methyl-[1,1'-biphenyl]-3-carboxylic acid
    • 3-AMINO-5-(2-FLUORO-5-METHYLPHENYL)BENZOIC ACID
    • DTXSID70689220
    • 1261948-61-1
    • 3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid
    • MDL: MFCD18319570
    • Inchi: 1S/C14H12FNO2/c1-8-2-3-13(15)12(4-8)9-5-10(14(17)18)7-11(16)6-9/h2-7H,16H2,1H3,(H,17,18)
    • InChI Key: XYTYQRFEPKVTKK-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C)C=C1C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

  • Exact Mass: 245.08520679Da
  • Monoisotopic Mass: 245.08520679Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 63.3Ų

3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326629-5 g
3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid, 95%; .
1261948-61-1 95%
5g
€1159.00 2023-04-26
abcr
AB326629-5g
3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid, 95%; .
1261948-61-1 95%
5g
€1159.00 2025-03-19
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